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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of N-tosylaziridines from olefins
utilizing copper(ll) acetylacetonate [Cu(acac)z] as a catalyst and [N-(p-
toluenesulfonyl)imino]phenyliodinane (Phl=NTs) as the nitrene source. This method offers a
straightforward and effective approach for the construction of the aziridine ring, a valuable
structural motif in medicinal chemistry and organic synthesis.

Introduction

Aziridines are three-membered heterocyclic compounds containing a nitrogen atom. Their
inherent ring strain makes them versatile synthetic intermediates, readily undergoing ring-
opening reactions to afford a variety of functionalized amines. The copper-catalyzed
aziridination of olefins is a powerful and widely used method for their preparation. Copper(ll)
acetylacetonate is an air-stable, inexpensive, and commercially available catalyst that can
effectively promote this transformation. The reaction typically proceeds via a nitrene transfer
mechanism from PhI=NTs to the olefin.
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Reaction Principle

The overall transformation involves the copper-catalyzed transfer of a tosylnitrene group from

PhI=NTs to an olefin, forming the corresponding N-tosylaziridine and iodobenzene as a

byproduct. While Cu(ll) acetylacetonate is used as the precatalyst, the active catalytic species

is believed to be a Cu(l) complex that enters a Cu(l)/Cu(lll) catalytic cycle.

Data Presentation

The following table summarizes the performance of the copper(ll) acetylacetonate catalyzed

aziridination with various olefin substrates. The data is compiled from representative literature,

and yields may vary based on specific reaction conditions and the purity of reagents.

Entry Olefin Substrate Product Yield (%)
N-Tosyl-2-

1 Styrene o 85
phenylaziridine
N-Tosyl-2-(p-

2 4-Methylstyrene o 88
tolyl)aziridine
N-Tosyl-2-(4-

3 4-Chlorostyrene o 75
chlorophenyl)aziridine
trans-N-Tosyl-2-

4 trans-B-Methylstyrene  methyl-3- 72
phenylaziridine
7-Tosyl-7-

5 Cyclohexene azabicyclo[4.1.0]hepta 65
ne
N-Tosyl-2-

6 1-Octene 55

hexylaziridine

Experimental Protocols

This section provides a detailed experimental protocol for the aziridination of styrene as a

representative example.
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Materials and Equipment:

Copper(ll) acetylacetonate [Cu(acac):]
[N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs)
Styrene

Dichloromethane (CH2Clz2), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard glassware for organic synthesis

Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add
copper(ll) acetylacetonate (0.02 mmol, 2 mol%). The flask is then sealed with a septum and
purged with an inert gas (argon or nitrogen) for 10-15 minutes.

Addition of Reagents: Under the inert atmosphere, add anhydrous dichloromethane (5 mL)
to the flask. Stir the mixture until the catalyst dissolves. To this solution, add styrene (1.0
mmol, 1.0 equiv.).

Initiation of Reaction: Add [N-(p-toluenesulfonyl)imino]phenyliodinane (Phl=NTs) (1.1 mmol,
1.1 equiv.) to the reaction mixture in one portion.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) by observing the
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consumption of the starting olefin and the appearance of the product spot. The reaction is
typically complete within 2-4 hours.

o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to
remove the solvent.

« Purification: The crude residue is purified by flash column chromatography on silica gel using
a mixture of hexanes and ethyl acetate as the eluent to afford the pure N-tosyl-2-
phenylaziridine.

Characterization of N-Tosyl-2-phenylaziridine:

The purified product should be characterized by standard analytical techniques such as *H
NMR, 8C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the copper-catalyzed aziridination
reaction.
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Caption: General workflow for Cu(acac): catalyzed aziridination.
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Proposed Catalytic Cycle

The diagram below outlines a simplified proposed catalytic cycle for the copper-catalyzed
aziridination, highlighting the key intermediates.

Cu(ll)(acac)2

Reduction
Cu(l) species \\Oleﬁn/l PhI=NTs
+ Olefin

Click to download full resolution via product page

Caption: Simplified catalytic cycle for copper-catalyzed aziridination.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Aziridination using
Copper Acetylacetonate Catalyst]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8491713/docs#application-notes-and-protocols-for-
aziridination-using-copper-acetylacetonate-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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